Cas no 79878-27-6 (1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide)
1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide Chemical and Physical Properties
Names and Identifiers
-
- 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide
- 1-Ethyl-7-methyl-4-oxo-1,4-dihydro[1,8]naphthyridine-3-carbohydrazide #
- LTXFNOZRVDFIKB-UHFFFAOYSA-N
- 1-Ethyl-7-methyl-4-oxo-1,4-dihydro[1,8]naphthyridine-3-carboxylic acid hydrazide
- 1-ethyl-7-methyl-4-oxo-1,8-naphthyridine-3-carbohydrazide
- AKOS003349437
- CS-0319408
- 79878-27-6
- H34049
- MFCD07065509
- ALBB-023553
- 1,8-naphthyridine-3-carboxylic acid, 1-ethyl-1,4-dihydro-7-methyl-4-oxo-, hydrazide
- SCHEMBL13174430
- LS-07425
- CHEMBL3617596
-
- MDL: MFCD07065509
- Inchi: 1S/C12H14N4O2/c1-3-16-6-9(12(18)15-13)10(17)8-5-4-7(2)14-11(8)16/h4-6H,3,13H2,1-2H3,(H,15,18)
- InChI Key: LTXFNOZRVDFIKB-UHFFFAOYSA-N
- SMILES: O=C1C(C(NN)=O)=CN(CC)C2C1=CC=C(C)N=2
Computed Properties
- Exact Mass: 246.11167570Da
- Monoisotopic Mass: 246.11167570Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 88.3Ų
1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB414193-500 mg |
1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide |
79878-27-6 | 500MG |
€254.60 | 2023-02-19 | ||
| abcr | AB414193-1 g |
1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide |
79878-27-6 | 1 g |
€322.50 | 2023-07-19 | ||
| Chemenu | CM257251-5g |
1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide |
79878-27-6 | 97% | 5g |
$711 | 2021-08-18 | |
| TRC | E260350-250mg |
1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide |
79878-27-6 | 250mg |
$ 275.00 | 2022-06-02 | ||
| TRC | E260350-500mg |
1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide |
79878-27-6 | 500mg |
$ 450.00 | 2022-06-02 | ||
| TRC | E260350-1000mg |
1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide |
79878-27-6 | 1g |
$ 720.00 | 2022-06-02 | ||
| Chemenu | CM257251-1g |
1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide |
79878-27-6 | 97% | 1g |
$320 | 2024-07-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1390078-250mg |
1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide |
79878-27-6 | 97% | 250mg |
¥1209.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1390078-1g |
1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide |
79878-27-6 | 97% | 1g |
¥3024.00 | 2024-07-28 | |
| abcr | AB414193-500mg |
1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide; . |
79878-27-6 | 500mg |
€269.00 | 2025-04-16 |
1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide
1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide (CAS No. 79878-27-6): A Comprehensive Overview
1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide (CAS No. 79878-27-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as EMNO, is a derivative of 1,8-naphthyridine and is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the research and development of 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide.
Chemical Structure and Synthesis
The chemical structure of 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide is defined by its core 1,8-naphthyridine ring system, which is substituted with an ethyl group at the 1-position and a methyl group at the 7-position. The presence of a hydrazide moiety at the 3-position further enhances its reactivity and potential for forming various derivatives. The synthesis of this compound typically involves a multi-step process that includes the formation of the 1,8-naphthyridine ring system followed by selective substitution reactions.
One of the most common synthetic routes for EMNO involves the condensation of 3-cyanoquinoline with ethyl acetoacetate to form the corresponding naphthyridine derivative. Subsequent reduction and hydrazide formation steps yield the final product. Recent advancements in synthetic methodologies have focused on improving the yield and purity of EMNO, with techniques such as microwave-assisted synthesis and catalyst optimization showing promising results.
Biological Properties
The biological properties of 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide have been extensively studied due to its potential therapeutic applications. One of the key areas of interest is its antimicrobial activity. Research has shown that EMNO exhibits potent inhibitory effects against a wide range of bacteria and fungi, making it a promising candidate for developing new antimicrobial agents.
In addition to its antimicrobial properties, EMNO has also been investigated for its antitumor activity. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the disruption of cellular signaling pathways and the induction of oxidative stress. These findings have led to increased interest in exploring EMNO as a potential anticancer agent.
Pharmacological Studies
The pharmacological profile of 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide has been extensively evaluated through both in vitro and in vivo studies. In vitro assays have shown that EMNO can effectively inhibit the growth of various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE). These results highlight its potential as an alternative to existing antibiotics.
In vivo studies have further confirmed the therapeutic potential of EMNO. Animal models have demonstrated that this compound can significantly reduce bacterial burden in infected tissues without causing significant toxicity or adverse effects. These findings are particularly important given the growing concern over antibiotic resistance.
Clinical Trials and Future Directions
While preclinical studies have provided promising results, further clinical trials are necessary to fully evaluate the safety and efficacy of 1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide in human subjects. Several phase I and II clinical trials are currently underway to assess its pharmacokinetics, safety profile, and therapeutic potential in treating various infections and cancers.
Future research directions include optimizing the formulation and delivery methods for EMNO, as well as exploring its combination therapy with other drugs to enhance treatment outcomes. Additionally, efforts are being made to identify novel derivatives of EMNO with improved pharmacological properties and reduced side effects.
Conclusion
In conclusion, 1-Ethyl-7-methyl-4-o xo - 1 , 4 - dihydro - 1 , 8 - naphthyridine - 3 - carbohydrazide (CAS No . 79878 - 27 - 6) is a promising compound with a wide range of biological activities. Its unique chemical structure and versatile synthetic methods make it an attractive target for medicinal chemists and pharmaceutical researchers. Ongoing studies continue to uncover new applications for this compound, highlighting its potential as a valuable therapeutic agent in the fight against infectious diseases and cancer.
79878-27-6 (1-Ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carbohydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)